Cas no 91246-25-2 (3-(4-Methoxyphenyl)pyrrolidine hydrochloride)

• Product Name: 3-(4-Methoxyphenyl)pyrrolidine hydrochloride
• CAS No: 91246-25-2
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• MDL: MFCD03701253
• CID: 1033013
• PubChem ID: 45073980
• Update Time: 2025-08-04

3-(4-Methoxyphenyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methoxyphenyl)pyrrolidine hydrochloride
• 3-(4-METHOXY-PHENYL) PYRROLIDINE HCL
• Pyrrolidine, 3-(p-methoxyphenyl)-, hydrochloride (7CI)
• 3-(4-methoxyphenyl)pyrrolidine;hydrochloride
• MFCD03701253
• SB50163
• SCHEMBL2268492
• SY240224
• DB-356456
• 91246-25-2
• DTXSID10662870
• AS-45715
• SB48678
• 3-(4-Methoxyphenyl)pyrrolidine--hydrogen chloride (1/1)
• 3-(4-Methoxyphenyl)pyrrolidine hydrochloride, AldrichCPR
• 3-(4-Methoxyphenyl)pyrrolidine, HCl
• AKOS015849689
• AR3923
• CS-0166591
• BOWGXMBMYJEXOO-UHFFFAOYSA-N
• 3-(4-METHOXYPHENYL)PYRROLIDINE HCL
• 3-(4-Methoxyphenyl)pyrrolidinehydrochloride

• MDL： MFCD03701253
• Inchi： 1S/C11H15NO.ClH/c1-13-11-4-2-9(3-5-11)10-6-7-12-8-10;/h2-5,10,12H,6-8H2,1H3;1H
• InChI Key： BOWGXMBMYJEXOO-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC(C2CCNC2)=CC=1

Computed Properties

• Exact Mass: 213.0920418g/mol
• Monoisotopic Mass: 213.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid

3-(4-Methoxyphenyl)pyrrolidine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-(4-Methoxyphenyl)pyrrolidine hydrochloride

Introduction to 3-(4-Methoxyphenyl)pyrrolidine hydrochloride (CAS No. 91246-25-2)

3-(4-Methoxyphenyl)pyrrolidine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 91246-25-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidine class of heterocyclic structures, characterized by a six-membered ring containing one nitrogen atom. The presence of a 4-methoxyphenyl substituent on the pyrrolidine ring introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for pharmaceutical formulations. This solubility advantage facilitates its use in various biochemical assays and preclinical studies, where accurate dosing and controlled delivery are paramount. The structural features of 3-(4-Methoxyphenyl)pyrrolidine hydrochloride make it a promising candidate for further investigation in multiple therapeutic areas.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrrolidine derivatives, particularly those incorporating aromatic rings such as 4-methoxyphenyl. These derivatives have shown promise in modulating various biological pathways, including neurotransmitter systems and inflammatory responses. The methoxy group on the phenyl ring contributes to the compound's ability to interact with specific binding sites on target proteins, potentially leading to novel therapeutic effects.

One of the most compelling aspects of 3-(4-Methoxyphenyl)pyrrolidine hydrochloride is its versatility in medicinal chemistry. Researchers have leveraged its structural framework to develop analogs with enhanced pharmacokinetic properties or improved binding affinity to biological targets. For instance, studies have demonstrated that modifications at the pyrrolidine nitrogen or the phenyl ring can significantly alter the compound's bioactivity. This flexibility underscores its importance as a building block in drug design.

The compound has been extensively studied in preclinical models for its potential applications in central nervous system (CNS) disorders. Pyrrolidine derivatives are known to interact with receptors and enzymes involved in neuroregulation, making them attractive candidates for treating conditions such as depression, anxiety, and neurodegenerative diseases. Preliminary findings suggest that 3-(4-Methoxyphenyl)pyrrolidine hydrochloride may exert anxiolytic and antidepressant effects by modulating serotonin and dopamine pathways.

Furthermore, the 4-methoxyphenyl moiety is known to influence metabolic stability and membrane permeability, which are crucial factors in drug development. By incorporating this group, researchers can fine-tune the compound's pharmacokinetic profile to achieve optimal therapeutic efficacy while minimizing side effects. This strategic use of structural motifs is a hallmark of modern medicinal chemistry approaches.

Recent advances in computational chemistry have also contributed to the exploration of 3-(4-Methoxyphenyl)pyrrolidine hydrochloride. Molecular docking simulations and virtual screening techniques have enabled scientists to predict potential interactions between this compound and biological targets with high accuracy. These computational methods complement traditional experimental approaches, accelerating the discovery process and identifying promising candidates for further validation.

In clinical settings, the compound's potential as a therapeutic agent is being evaluated through rigorous preclinical trials. These studies aim to assess its safety profile, dosage requirements, and comparative efficacy against existing treatments. The results of these trials will provide critical insights into whether 3-(4-Methoxyphenyl)pyrrolidine hydrochloride can be translated into viable clinical applications.

The synthesis of 3-(4-Methoxyphenyl)pyrrolidine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are commonly employed in its preparation.

The role of analytical chemistry in characterizing 3-(4-Methoxyphenyl)pyrrolidine hydrochloride cannot be overstated. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are essential tools for confirming molecular structure and assessing impurity profiles. These analytical techniques provide robust data that support the compound's identity and quality control.

Future research directions for 3-(4-Methoxyphenyl)pyrrolidine hydrochloride may include exploring its role in combination therapies or investigating mechanisms of action at a molecular level. The integration of interdisciplinary approaches—combining pharmacology, biochemistry, and computational biology—will be key to unlocking its full potential as a therapeutic agent.

In conclusion,3-(4-Methoxyphenyl)pyrrolidine hydrochloride (CAS No. 91246-25-2) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its investigation across multiple therapeutic domains highlights its importance as a scaffold for drug discovery efforts aimed at addressing unmet medical needs.